Octanoic acid, 2-(diethoxyphosphinyl)-, ethyl ester

• CAS No.: 40226-04-8
• Molecular Formula: C14H29O5P
• Molecular Weight: 308.35 g/mol
• IUPAC Name: ethyl 2-diethoxyphosphoryloctanoate
• InChI: InChI=1S/C14H29O5P/c1-5-9-10-11-12-13(14(15)17-6-2)20(16,18-7-3)19-8-4/h13H,5-12H2,1-4H3
• InChI Key: RUZBJWOLSQKZAL-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCC(C(=O)OCC)P(=O)(OCC)OCC

Description

Octanoic acid, 2-(diethoxyphosphinyl)-, ethyl ester is a useful research compound. Its molecular formula is C14H29O5P and its molecular weight is 308.35 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

2-Bromo octanoic acid ethyl ester (50 g, 0.2M) was heated at 150° with triethyl phosphite (75 g, 0.44M) and the distillate, Bpt 37°-60° condensed as the temperature was raised to 200° over 6 h. The reaction mixture was cooled and distilled under high vacuum (1.00 mm Hg) to afford 2 main fractions (a) Triethyl phosphite b.p. 40°-70° and (b) 2-(diethylphosphono)octanoic acid ethyl ester (49.5 g, 0.16M); b.p. 120°-130° at 0.5 mm Hg. (Found: C, 52.9; H, 9.4. C14H29O5P+0.5H2O requires: C, 53.0; H, 9.5%; δ(CDCl3) 0.88 (3H, m, CH3); 1.32 (17H, m, (CH2)4, 3×CH3); 1.9 (2H, m, CH2); 2.92 (1H, d, d, d, J= 22 Hz, J=10 Hz; J=4 Hz, CH--P); 4.18 (6H, m, 3×CH2O).